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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614

Audience: Researchers, scientists, and drug development professionals.

Introduction: TCS 359 is a potent and selective, ATP-competitive inhibitor of the Fms-like
tyrosine kinase-3 (FLT3) receptor.[1][2] FLT3 is a receptor tyrosine kinase that plays a crucial
role in the development of hematopoietic stem and progenitor cells.[3][4] Dysregulation of FLT3
signaling, often due to mutations, is a significant driver in the pathogenesis of Acute Myeloid
Leukemia (AML).[3][4] Consequently, FLT3 has become a key target for therapeutic
intervention.[3] In vitro kinase assays are fundamental for characterizing the potency and
selectivity of inhibitors like TCS 359 in a controlled, cell-free environment.[5] These application
notes provide detailed protocols for assessing the inhibitory activity of TCS 359 against FLT3
using a fluorescence polarization assay and a cell-based proliferation assay.
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Property Value Reference
2-[(3,4-
dimethoxybenzoyl)amino]-4,5,
IUPAC Name 6,7-tetrahydro-1- [3]
benzothiophene-3-
carboxamide
Synonyms Flt-3 inhibitor, TCS359 [2][3]
Molecular Formula C1sH20N204S [3]
Molecular Weight 360.43 g/mol
CAS Number 301305-73-7 [3]
Purity >98% (HPLC)
N Soluble in DMSO to 25 mM or
Solubility [3]

30 mM

Inhibitory Activity of TCS 359 (ICso Values)

Target / Cell Line Assay Type ICso0 Value Reference
_ In Vitro Kinase Assay

FLT3 Kinase 42 nM [11[3][6]
(FP)
Cell Proliferation

MV4-11 Cells 340 nM [1]13][6]
Assay
Cell Proliferation

HL-60 Cells > 100 uM [6]
Assay
Cell Proliferation

K562 Cells > 100 uM [6]

Assay

FLT3 Signaling Pathway and TCS 359 Mechanism of

Action

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.caymanchem.com/product/18462/flt3-inhibitor
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.benchchem.com/product/b1684614?utm_src=pdf-body
https://www.selleckchem.com/products/tcs-359.html
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.medchemexpress.com/tcs-359.html
https://www.selleckchem.com/products/tcs-359.html
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.medchemexpress.com/tcs-359.html
https://www.medchemexpress.com/tcs-359.html
https://www.medchemexpress.com/tcs-359.html
https://www.benchchem.com/product/b1684614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fms-like tyrosine kinase-3 (FLT3) is a receptor tyrosine kinase that, upon binding its ligand
(FLT3L), dimerizes and undergoes autophosphorylation. This activation initiates downstream
signaling cascades, primarily the PI3K/AKT and MAPK/ERK pathways, which are critical for
promoting cell proliferation, differentiation, and survival.[3] TCS 359 acts as an ATP-competitive
inhibitor, binding to the kinase domain of FLT3 and preventing the transfer of a phosphate
group from ATP to its substrates, thereby blocking downstream signaling.[1][2]
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1. Prepare TCS 359 2. Prepare Kinase,
Serial Dilutions Substrate, ATP Mixes

1. Plate 10,000 MV4-11
cells per well

3. Add Kinase, Substrate,
& TCS 359 to Plate

l (2 Add TCS 359 diIutions)

4. Add ATP/MgCl2 or DMSO control
to Initiate Reaction l
l 3. Incubate for 72 hours
5. Incubate 30 min at 37°C, 5% COz2
at Room Temp

'

6. Add EDTA 4. Add CeIITiter-GIo®)
to Stop Reaction Reagent to each well

5. Incubate 10 min
(7. Add FP-Peptide) at Room Temp

& Antibody l
2 llialssie 36 i G Measure Luminescence)

at Room Temp

'

9. Read Fluorescence 7. Normalize data and
Polarization calculate ICso value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. caymanchem.com [caymanchem.com]

3. TCS 359, FLT3 receptor tyrosine kinase inhibitor (CAS 301305-73-7) | Abcam
[abcam.com]

4. apexbt.com [apexbt.com]

5. benchchem.com [benchchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: TCS 359 In Vitro
Kinase Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684614+#tcs-359-in-vitro-kinase-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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